![molecular formula C12H20N4 B1471628 2-cyclopropyl-N4-isobutyl-N6-methylpyrimidine-4,6-diamine CAS No. 1536764-13-2](/img/structure/B1471628.png)
2-cyclopropyl-N4-isobutyl-N6-methylpyrimidine-4,6-diamine
Overview
Description
2-Cyclopropyl-N4-isobutyl-N6-methylpyrimidine-4,6-diamine (2CPI) is an organic compound with a unique structure and properties. It is a cyclic amine, containing two nitrogen atoms in a six-membered ring. 2CPI is a versatile compound with a wide range of applications in the scientific research field. It has been used in a variety of research areas, including drug design, catalysis, and biochemistry.
Mechanism of Action
The mechanism of action of 2-cyclopropyl-N4-isobutyl-N6-methylpyrimidine-4,6-diamine is not fully understood. However, it is believed that this compound acts as a nucleophile and reacts with electrophiles, such as carbonyl compounds, to form covalent bonds. It is also believed that this compound can act as a base and can react with acids to form amides.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant effects, as well as to modulate the activity of enzymes and hormones. In addition, this compound has been shown to have anti-cancer and anti-tumor effects, as well as to inhibit the growth of bacteria.
Advantages and Limitations for Lab Experiments
2-cyclopropyl-N4-isobutyl-N6-methylpyrimidine-4,6-diamine has several advantages for lab experiments. It is a versatile compound that can be used in a variety of research applications. It is also relatively easy to synthesize and can be used in a variety of reaction conditions. However, there are some limitations to the use of this compound in lab experiments. It is a relatively expensive compound and can be difficult to obtain in large quantities. In addition, it is not very stable and can react with other compounds in solution.
Future Directions
There are several potential future directions for research on 2-cyclopropyl-N4-isobutyl-N6-methylpyrimidine-4,6-diamine. It could be used to develop new drugs and catalysts for organic reactions. It could also be used to study the effects of this compound on biological systems, such as the immune system and the nervous system. In addition, this compound could be used to develop new methods for synthesizing organic compounds. Finally, this compound could be used to develop new methods for analyzing and characterizing organic compounds.
Scientific Research Applications
2-cyclopropyl-N4-isobutyl-N6-methylpyrimidine-4,6-diamine has been used in a variety of scientific research applications. It has been used in the synthesis of organic compounds and in the design of drugs. It has also been used in biochemistry and catalysis experiments. In addition, this compound has been used in the synthesis of peptides and proteins, as well as in the development of catalysts for organic reactions.
Properties
IUPAC Name |
2-cyclopropyl-6-N-methyl-4-N-(2-methylpropyl)pyrimidine-4,6-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N4/c1-8(2)7-14-11-6-10(13-3)15-12(16-11)9-4-5-9/h6,8-9H,4-5,7H2,1-3H3,(H2,13,14,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHANWDNTQLLSRX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC1=NC(=NC(=C1)NC)C2CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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